Cas no 851947-71-2 (ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate)
ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate
- AKOS024590049
- F0641-0111
- AB00670210-01
- 851947-71-2
- ethyl 4-oxo-3-phenyl-5-(4-(piperidin-1-ylsulfonyl)benzamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- ethyl 4-oxo-3-phenyl-5-[(4-piperidin-1-ylsulfonylbenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate
- ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
-
- Inchi: 1S/C27H26N4O6S2/c1-2-37-27(34)23-21-17-38-25(22(21)26(33)31(29-23)19-9-5-3-6-10-19)28-24(32)18-11-13-20(14-12-18)39(35,36)30-15-7-4-8-16-30/h3,5-6,9-14,17H,2,4,7-8,15-16H2,1H3,(H,28,32)
- InChI Key: OILOGSIVNSJYOW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NC2=C3C(N(C4C=CC=CC=4)N=C(C(=O)OCC)C3=CS2)=O)=O)=CC=1)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 566.12937691g/mol
- Monoisotopic Mass: 566.12937691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 8
- Complexity: 1060
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 162Ų
ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0641-0111-2μmol |
ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851947-71-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0641-0111-5μmol |
ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851947-71-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0641-0111-10μmol |
ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851947-71-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0641-0111-20μmol |
ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851947-71-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0641-0111-1mg |
ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851947-71-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0641-0111-2mg |
ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851947-71-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0641-0111-3mg |
ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851947-71-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0641-0111-4mg |
ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851947-71-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0641-0111-5mg |
ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851947-71-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0641-0111-10mg |
ethyl 4-oxo-3-phenyl-5-[4-(piperidine-1-sulfonyl)benzamido]-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851947-71-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate
Comprehensive Analysis of Ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851947-71-2)
In the realm of pharmaceutical and organic chemistry, ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851947-71-2) stands out as a compound of significant interest. This molecule, with its intricate structure featuring a thieno[3,4-d]pyridazine core, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique combination of a piperidine-1-sulfonyl moiety and a phenyl group, which may contribute to its bioactivity.
The compound's CAS No. 851947-71-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. One of the key questions users often ask is, "What are the synthetic routes for ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate?" The synthesis typically involves multi-step organic reactions, including condensation and cyclization, to construct the thieno[3,4-d]pyridazine scaffold. The piperidine-1-sulfonyl group is introduced via sulfonylation, a critical step that enhances the molecule's solubility and binding affinity.
Another hot topic in the scientific community is the potential therapeutic applications of this compound. Preliminary studies suggest that derivatives of thieno[3,4-d]pyridazine exhibit promising activity in modulating specific biological targets. For instance, the phenyl and piperidine-1-sulfonyl functionalities may interact with enzymes or receptors involved in inflammatory pathways. This has led to increased interest in exploring its use as a scaffold for designing novel inhibitors or modulators.
From a structural perspective, the ethyl carboxylate group in ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate offers versatility for further chemical modifications. Researchers often investigate how altering this group affects the compound's physicochemical properties, such as lipophilicity and metabolic stability. Such studies are crucial for optimizing the molecule's pharmacokinetic profile in drug development.
In the context of green chemistry, there is growing interest in developing sustainable synthetic methods for complex molecules like this one. Users frequently search for "eco-friendly synthesis of thieno[3,4-d]pyridazine derivatives," highlighting the demand for environmentally benign protocols. Recent advancements have explored catalytic approaches and solvent-free conditions to reduce waste and energy consumption during the synthesis of CAS No. 851947-71-2.
The compound's spectroscopic characterization is another area of focus. Techniques such as NMR, IR, and mass spectrometry are employed to confirm its structure and purity. These analyses are essential for ensuring reproducibility in research and industrial applications. Additionally, computational modeling studies have been conducted to predict the compound's behavior in biological systems, providing insights into its potential interactions with proteins or nucleic acids.
As the pharmaceutical industry continues to explore new chemical entities, ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate remains a subject of active investigation. Its structural complexity and functional diversity make it a valuable candidate for further research. Whether in academia or industry, this compound exemplifies the intersection of synthetic chemistry and drug discovery, offering exciting possibilities for future innovations.
851947-71-2 (ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)